N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-ethylbutanamide

• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol
• IUPAC Name: N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-ethylbutanamide
• InChI: InChI=1S/C16H21N3O2/c1-5-12(6-2)16(20)17-15-14(18-21-19-15)13-8-7-10(3)11(4)9-13/h7-9,12H,5-6H2,1-4H3,(H,17,19,20)
• InChI Key: VSYJWNDGTRUPOE-UHFFFAOYSA-N
• SMILES: CCC(CC)C(=O)NC1=NON=C1C2=CC(=C(C=C2)C)C

Description

N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-ethylbutanamide is a synthetic compound that is used in scientific research for its potential therapeutic properties. This compound is also known as DMXAA or ASA404. It was first synthesized in the 1990s as a potential anti-cancer agent. Since then, it has been extensively studied for its mechanism of action and potential therapeutic applications.

Mechanism of Action

DMXAA works by activating the STING (Stimulator of Interferon Genes) pathway. This pathway is involved in the immune response to viral infections and cancer. Activation of the STING pathway leads to the production of interferons, which are important signaling molecules in the immune system. Interferons activate immune cells, leading to the destruction of cancer cells.
Biochemical and Physiological Effects:
DMXAA has been shown to have several biochemical and physiological effects. It induces the production of cytokines and chemokines, which are important signaling molecules in the immune system. DMXAA also leads to the activation of immune cells, including macrophages and dendritic cells. These cells are involved in the destruction of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using DMXAA in lab experiments is its potential anti-cancer properties. It has been shown to be effective against a variety of cancer types, including lung, breast, and colon cancer. Another advantage is its ability to activate the immune system, which can lead to the destruction of cancer cells. However, one limitation of using DMXAA is its toxicity. It has been shown to cause severe side effects in some patients, including fever, chills, and nausea.

Future Directions

There are several future directions for the study of DMXAA. One direction is the development of new synthetic methods for the production of DMXAA. Another direction is the study of DMXAA in combination with other anti-cancer agents. This may lead to the development of more effective cancer treatments. Additionally, the study of DMXAA in animal models may provide valuable insights into its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-ethylbutanamide involves several steps. The starting material is 3,4-dimethylbenzylamine, which is reacted with ethyl 2-bromo-4-methylpentanoate to form an amide intermediate. This intermediate is then reacted with thionyl chloride and sodium azide to form the oxadiazole ring. The final product is obtained by reacting the oxadiazole intermediate with ethyl iodide.

Scientific Research Applications

DMXAA has been extensively studied for its potential anti-cancer properties. It has been shown to induce tumor necrosis and inhibit angiogenesis, which are important processes in cancer development. DMXAA has also been shown to activate the immune system, leading to the destruction of cancer cells.